Cas no 16694-30-7 (Octadecanoic acid,4-oxo-)

• Product Name: Octadecanoic acid,4-oxo-
• CAS No: 16694-30-7
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 192931
• PubChem ID: 85547
• Update Time: 2025-04-19

Octadecanoic acid,4-oxo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,4-oxo-
• 4-oxooctadecanoic acid
• 4-Ketostearic acid
• 16694-30-7
• Stearic acid, 4-oxo-
• FF7M4A94KY
• Octadecanoic acid, 4-oxo-
• UNII-FF7M4A94KY
• 4-03-00-01687 (Beilstein Handbook Reference)
• SCHEMBL337368
• LMFA02000241
• Octadecanoic acid, 4-oxo- (7CI,8CI,9CI)
• DTXSID10168206
• 4-oxo-octadecanoic acid
• CHEMBL5080946
• CHEBI:179236
• Octadecanoic acid, 4-oxo
• 4-keto stearic acid
• BRN 1712856

• Inchi： 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(19)15-16-18(20)21/h2-16H2,1H3,(H,20,21)
• InChI Key： NARNRJNUUFXXBI-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.0394 (rough estimate)
• Melting Point: 97°C
• Boiling Point: 379.87°C (rough estimate)
• Refractive Index: 1.4200 (estimate)
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids